
Application Notes and Protocols for Preparing
UK-383367 Stock Solution with DMSO

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: UK-383367

Cat. No.: B1683372 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and a comprehensive protocol for the

preparation, handling, and storage of a UK-383367 stock solution using Dimethyl Sulfoxide

(DMSO). UK-383367 is a potent and selective inhibitor of procollagen C-proteinase (PCP), also

known as Bone Morphogenetic Protein-1 (BMP-1), and is a valuable tool in research areas

such as fibrosis and tissue remodeling.[1][2]

Quantitative Data Summary
The following table summarizes the key quantitative data for UK-383367, essential for accurate

stock solution preparation and experimental design.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1683372?utm_src=pdf-interest
https://www.benchchem.com/product/b1683372?utm_src=pdf-body
https://www.benchchem.com/product/b1683372?utm_src=pdf-body
https://www.medchemexpress.com/UK-383367.html
https://pubmed.ncbi.nlm.nih.gov/31545926/
https://www.benchchem.com/product/b1683372?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683372?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Reference

Molecular Weight 324.38 g/mol [3][4][5]

Molecular Formula C₁₅H₂₄N₄O₄ [4][5][6]

CAS Number 348622-88-8 [4][5]

Appearance Crystalline solid [6]

IC₅₀ for BMP-1/PCP 44 nM [3][4][5]

Solubility in DMSO
25 - 65 mg/mL (approx. 77 -

200 mM)
[3][5][6]

Purity ≥98% [4][6]

Storage (Solid) -20°C [4]

Storage (DMSO Stock)
-20°C for 1-3 months; -80°C

for up to 6 months
[1][7]

Application Notes
Solvent Selection and Handling
Dimethyl Sulfoxide (DMSO) is the recommended solvent for preparing high-concentration stock

solutions of UK-383367 due to the compound's high solubility in it.[3][4][5][6] However, the

quality and handling of DMSO are critical for maintaining the integrity and solubility of the

compound.

DMSO Quality: Always use anhydrous, high-purity (≥99.9%) DMSO. DMSO is highly

hygroscopic, meaning it readily absorbs moisture from the atmosphere.[8] The presence of

water can significantly decrease the solubility of UK-383367.[3]

Handling DMSO: Open and handle DMSO in a low-humidity environment, if possible. Use a

fresh aliquot from a sealed bottle for preparing the stock solution. Keep the main DMSO

container tightly sealed when not in use to prevent moisture absorption.[8]

Safety Precautions: DMSO is a combustible liquid and can readily penetrate the skin.[8][9]

Always wear appropriate personal protective equipment (PPE), including chemical-resistant
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gloves, a lab coat, and safety goggles.[9] All handling of DMSO and UK-383367 should be

performed in a certified chemical fume hood.[9]

Storage and Stability
Proper storage is crucial to ensure the long-term stability and activity of UK-383367.

Solid Compound: The solid, crystalline form of UK-383367 should be stored at -20°C in a

tightly sealed container.[4]

Stock Solution: Once dissolved in DMSO, the stock solution should be aliquoted into smaller,

single-use volumes to avoid repeated freeze-thaw cycles.[7] These aliquots should be stored

at -20°C for short-term storage (up to 1-3 months) or at -80°C for long-term storage (up to 6

months).[1][7] Before use, allow an aliquot to thaw completely at room temperature and

vortex gently to ensure a homogeneous solution.

Experimental Protocol: Preparation of a 50 mM UK-
383367 Stock Solution in DMSO
This protocol provides a step-by-step method for preparing a 50 mM stock solution of UK-
383367 in DMSO.

Materials
UK-383367 powder (CAS: 348622-88-8)

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or cryogenic vials

Pipettors and sterile, chemical-resistant pipette tips

Vortex mixer

Personal Protective Equipment (PPE): gloves, lab coat, safety goggles
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Procedure
Pre-calculation:

Determine the mass of UK-383367 required. To prepare 1 mL of a 50 mM stock solution:

Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

Mass (mg) = 0.050 mol/L x 0.001 L x 324.38 g/mol x 1000 mg/g

Mass (mg) = 16.22 mg

Weighing the Compound:

In a chemical fume hood, carefully weigh out 16.22 mg of UK-383367 powder into a sterile

microcentrifuge tube.

Note: If weighing a different amount, adjust the volume of DMSO accordingly in the next

step.

Dissolving the Compound:

Add 1 mL of anhydrous, high-purity DMSO to the tube containing the UK-383367 powder.

Cap the tube securely and vortex the solution for 1-2 minutes, or until the solid is

completely dissolved. A clear solution should be obtained. Gentle warming in a 37°C water

bath can be used to aid dissolution if necessary.

Aliquoting and Storage:

Dispense the stock solution into smaller, single-use aliquots (e.g., 20 µL) in sterile

cryogenic vials or microcentrifuge tubes. This minimizes waste and prevents degradation

from multiple freeze-thaw cycles.

Clearly label each aliquot with the compound name, concentration (50 mM), solvent

(DMSO), and date of preparation.

Store the aliquots at -20°C or -80°C as per the storage guidelines mentioned above.
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Workflow for Preparing UK-383367 Stock Solution
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Caption: Workflow for preparing UK-383367 stock solution in DMSO.

Mechanism of Action: Inhibition of Collagen
Processing
UK-383367 selectively inhibits BMP-1, a key enzyme responsible for the C-terminal processing

of procollagen, which is an essential step in the maturation of collagen fibers.[3][4] By blocking

this process, UK-383367 effectively inhibits the deposition of new collagen, making it a

valuable agent for studying and potentially treating fibrotic diseases.[2][3]

Simplified Signaling Pathway of UK-383367 Action

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1683372?utm_src=pdf-body
https://www.benchchem.com/product/b1683372?utm_src=pdf-body
https://www.selleckchem.com/products/UK-383367.html
https://www.rndsystems.com/products/uk-383367_4188
https://www.benchchem.com/product/b1683372?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/31545926/
https://www.selleckchem.com/products/UK-383367.html
https://www.benchchem.com/product/b1683372?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683372?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Collagen Maturation Pathway

Inhibition

Outcome

Procollagen

BMP-1 / PCP
(Procollagen C-Proteinase)

C-terminal processing

Mature Collagen Fibrils

Collagen Deposition &
Fibrosis

UK-383367

Click to download full resolution via product page

Caption: UK-383367 inhibits BMP-1, blocking collagen maturation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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